Cas no 1114657-72-5 (4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

4-(3,5-Dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1λ⁶,4-benzothiazine-1,1-dione is a structurally complex heterocyclic compound featuring a benzothiazine core with dichlorophenyl, dimethylbenzoyl, and fluoro substituents. Its unique molecular architecture suggests potential utility in pharmaceutical or agrochemical applications, particularly due to the presence of electron-withdrawing groups (chloro, fluoro) and a sterically hindered benzoyl moiety, which may enhance stability and bioactivity. The compound’s sulfone (1,1-dione) group could contribute to improved solubility or metabolic resistance. Further research is warranted to explore its specific mechanisms, but its well-defined synthetic route and modular structure make it a promising candidate for derivatization in drug discovery or material science.

4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione structure

1114657-72-5 structure

Product Name:4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

CAS No:1114657-72-5

MF:C₂₃H₁₆Cl₂FNO₃S

MW:476.34744644165

CID:5387883

Update Time:2025-11-01

4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

- [4-(3,5-dichlorophenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
- 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
- Inchi： 1S/C23H16Cl2FNO3S/c1-13-3-5-19(14(2)7-13)23(28)22-12-27(18-9-15(24)8-16(25)10-18)20-11-17(26)4-6-21(20)31(22,29)30/h3-12H,1-2H3
- InChI Key： UMSGKXFUJHVLQA-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C(C([H])=C(C=1[H])N1C([H])=C(C(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2C([H])([H])[H])=O)S(C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O)Cl

4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-5826-2μmol	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-5826-5μmol	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-5826-10μmol	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-5826-20μmol	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-5826-1mg	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	1mg	$54.0	2023-09-10
Life Chemicals	F3411-5826-2mg	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	2mg	$59.0	2023-09-10
Life Chemicals	F3411-5826-3mg	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	3mg	$63.0	2023-09-10
Life Chemicals	F3411-5826-4mg	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	4mg	$66.0	2023-09-10
Life Chemicals	F3411-5826-5mg	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	5mg	$69.0	2023-09-10
Life Chemicals	F3411-5826-10mg	4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione	1114657-72-5	10mg	$79.0	2023-09-10

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Additional information on 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114657-72-5): A Comprehensive Overview

4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114657-72-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione is characterized by a benzothiazine core substituted with a 3,5-dichlorophenyl group at the 4-position and a 2,4-dimethylbenzoyl group at the 2-position. Additionally, a fluorine atom is present at the 6-position. These substitutions contribute to the compound's high chemical stability and enhanced biological activity.

Recent studies have highlighted the potential of 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione has also shown potential as an analgesic agent. Preclinical studies have indicated that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action is believed to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

In addition to its therapeutic applications, 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione has been studied for its potential as an anticonvulsant agent. Research has shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant effects are thought to be mediated through the modulation of GABAergic and glutamatergic neurotransmission.

The synthesis of 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the benzothiazine core through a cyclization reaction and subsequent functionalization with the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Phase II trials are expected to provide further insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 4-(3,5-dichlorophenyl)-2-(2,4-dimethylbenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114657-72-5) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, pain management, and epilepsy. Ongoing research continues to uncover new aspects of its biological activity and mechanisms of action, paving the way for its potential clinical application in the near future.